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Compound of Interest

Compound Name: 3-Chloro-4-nitrobenzonitrile

Cat. No.: B1354924

An In-depth Technical Guide on 3-Chloro-4-nitrobenzonitrile

This guide provides a detailed overview of the molecular structure and properties of 3-Chloro-
4-nitrobenzonitrile, a chemical compound relevant to researchers, scientists, and
professionals in drug development.

Molecular Properties and Identification

3-Chloro-4-nitrobenzonitrile is a solid chemical compound widely utilized in the synthesis of
pharmaceuticals and agrochemicals.[1] Its molecular properties are summarized in the table
below, providing a clear reference for its key quantitative data.

Property Value Source(s)
Molecular Formula C7H3CIN20:2 [1112][3]
Molecular Weight 182.56 g/mol [2][3]
Exact Mass 181.9883050 u [2]

CAS Number 34662-29-8 [1][21[3]
IUPAC Name 3-Chloro-4-nitrobenzonitrile [2]

2-Chloro-4-cyano-1-
Synonyms nitrobenzene, 4-Nitro-3- [1]

chlorobenzonitrile
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Molecular Structure

The molecular structure of 3-Chloro-4-nitrobenzonitrile consists of a benzene ring substituted
with a chloro group at the third position, a nitro group at the fourth position, and a nitrile group
at the first position. This specific arrangement of functional groups is crucial to its chemical
reactivity and application in further syntheses.

Caption: Molecular structure of 3-Chloro-4-nitrobenzonitrile.

Experimental Protocols

This document does not cite specific experiments and therefore does not include detailed
experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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